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Compound of Interest

TRIS(TRIMETHYLSILOXY)ANTIM
Compound Name:

ONY
CAS No.: 194033-87-9
Cat. No.: B071154

Get Quote

Executive Summary & Chemical Distinction

Tris(trimethylsiloxy)antimony (

) is a specialized organometallic precursor primarily utilized in Chemical Vapor Deposition
(CVD) and Atomic Layer Deposition (ALD) for creating high-purity antimony oxide thin films and
[1I-V semiconductor quantum dots (e.g., InSb).

CRITICAL SAFETY DISTINCTION: Researchers must distinguish this compound from its
pyrophoric analog, Tris(trimethylsilyl)antimony (

).
e Target Compound:

(Contains Oxygen spacer).[1] Hydrolytically Unstable.

¢ Analog:
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(Direct Sb-Si bond). Pyrophoric.

This guide focuses strictly on the siloxy derivative, characterizing it as a moisture-sensitive
flammable liquid that degrades rapidly into antimony oxides and volatile silanols upon exposure
to ambient atmosphere.

Physicochemical Profile

The utility of Tris(trimethylsiloxy)antimony lies in its volatility and clean decomposition
pathway. Unlike halide precursors, it avoids chlorine contamination in deposited films.

ble 1: Physicachemical .

Property Value / Description

Chemical Formula

Molecular Weight ~389.34 g/mol

CAS Number 194033-87-9 (Note: Often confused with 7029-
27-8)

Physical State Colorless to pale yellow liquid

Solubility Soluble in anhydrous ethers, toluene, hexane

Boiling Point ~80-85°C at reduced pressure (0.1 Torr)

Flash Point 45°C (Estimated - Flammable Liquid)

Reactivity Rapid hydrolysis; Stable under Argon/Nitrogen

Reactivity Architecture & Hazard Analysis
The Hydrolysis Mechanism

The primary operational hazard is the compound's sensitivity to protic sources (water,
alcohols). Upon contact with moisture, the

bond cleaves. This is not merely a degradation issue but a contamination risk; the formation of
solid

can clog vapor delivery lines in CVD systems.
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Diagram 1: Hydrolytic Degradation Pathway

This diagram illustrates the cascading failure of the precursor in air, leading to solid particulate
formation.
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Figure 1. Mechanism of hydrolysis. Note the formation of solid precipitates (

), which serves as the primary visual indicator of seal failure.

Toxicology & GHS Classification

While less aggressive than alkyl antimonies, the hydrolysis products present significant risks.

H226: Flammable liquid and vapor.[2]

H315 / H319: Causes skin and serious eye irritation.[2]

Antimony Toxicity: Chronic exposure to Sb compounds can cause pneumoconiosis and
cardiovascular issues.

Hydrolysis Byproduct: Trimethylsilanol is a volatile irritant affecting the respiratory tract.

Advanced Handling & Storage Protocols

To maintain scientific integrity, the handling protocol must be a closed-loop system. Any breach
in the inert barrier results in immediate precursor degradation.

Storage Specifications

o Container: Schlenk flask or Teflon-valved ampoule.
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o Atmosphere: Stored under positive pressure Argon (N2 is acceptable, but Ar is preferred due
to density).

» Temperature: Ambient is generally stable, but refrigeration (<4°C) slows incidental hydrolysis
through valve seals over long durations.

Transfer Protocol (Schlenk Line)

Expert Insight: Never use standard syringes with rubber septa for long-term storage or slow
addition. The silicone in septa can swell upon contact with siloxanes, and the puncture is a
moisture ingress point.

e Preparation: Flame-dry all glassware under vacuum.
e Cannula Transfer: Use stainless steel or Teflon cannulas for liquid transfer between vessels.

o Pressure Equalization: Ensure the receiving vessel is vented to an inert bubbler to prevent
over-pressurization during transfer.

Diagram 2: Inert Atmosphere Workflow

This workflow ensures zero contact with ambient atmosphere during the transition from storage
to reactor.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Storage Ampoule
(Argon Blanket)

Glovebox
(<0.1 ppm H20/02)

annula Transfer

Schlenk Line Transfer
(Double Manifold)

Direct Injection

Integrity Check

CVD/ALD Reactor
(Bubbler/Vaporizer)

Visual Inspection:
White Precipitate = FAILURE

ffluent Scrubbing

Waste Trap
(Oil Bubbler)

Click to download full resolution via product page

Figure 2: Operational workflow for transferring Tris(trimethylsiloxy)antimony from storage to
application, highlighting critical control points.
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Emergency Response & Waste Management
Spill Management

Do not use water. Water will accelerate the release of volatile silanols and heat.
o Evacuate: Remove ignition sources.
o Absorb: Use dry vermiculite or sand.

» Neutralize: Once absorbed, the material can be slowly hydrolyzed in a fume hood by adding
dilute ethanol, followed by water, to convert all reactive species to inert Antimony Oxide (

Disposal

The final waste product will contain heavy metal (Antimony).[2]
o Classification: Hazardous Waste (Heavy Metal).

» Protocol: Collect hydrolyzed solids and solvents in a container labeled "Antimony Waste." Do
not mix with general organic solvents if possible, to lower disposal costs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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